3-(1,3-Benzodioxol-5-yl)-5-methyl-3H-pyrrolo[2',3':4,5]pyrimido[1,6-a]benzimidazol-1-yl acetate
3-(1,3-Benzodioxol-5-yl)-5-methyl-3H-pyrrolo[2',3':4,5]pyrimido[1,6-a]benzimidazol-1-yl acetate
Brand Name:
Vulcanchem
CAS No.:
850751-13-2
VCID:
VC0356335
InChI:
InChI=1S/C22H16N4O4/c1-12-23-21-20(22-24-15-5-3-4-6-16(15)26(12)22)19(30-13(2)27)10-25(21)14-7-8-17-18(9-14)29-11-28-17/h3-10H,11H2,1-2H3
SMILES:
CC1=NC2=C(C(=CN2C3=CC4=C(C=C3)OCO4)OC(=O)C)C5=NC6=CC=CC=C6N15
Molecular Formula:
C22H16N4O4
Molecular Weight:
400.4g/mol
3-(1,3-Benzodioxol-5-yl)-5-methyl-3H-pyrrolo[2',3':4,5]pyrimido[1,6-a]benzimidazol-1-yl acetate
CAS No.: 850751-13-2
Main Products
VCID: VC0356335
Molecular Formula: C22H16N4O4
Molecular Weight: 400.4g/mol
![3-(1,3-Benzodioxol-5-yl)-5-methyl-3H-pyrrolo[2',3':4,5]pyrimido[1,6-a]benzimidazol-1-yl acetate - 850751-13-2](/images/no_structure.jpg)
| CAS No. | 850751-13-2 |
|---|---|
| Product Name | 3-(1,3-Benzodioxol-5-yl)-5-methyl-3H-pyrrolo[2',3':4,5]pyrimido[1,6-a]benzimidazol-1-yl acetate |
| Molecular Formula | C22H16N4O4 |
| Molecular Weight | 400.4g/mol |
| IUPAC Name | [5-(1,3-benzodioxol-5-yl)-8-methyl-5,7,9,16-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(16),2(6),3,7,10,12,14-heptaen-3-yl] acetate |
| Standard InChI | InChI=1S/C22H16N4O4/c1-12-23-21-20(22-24-15-5-3-4-6-16(15)26(12)22)19(30-13(2)27)10-25(21)14-7-8-17-18(9-14)29-11-28-17/h3-10H,11H2,1-2H3 |
| Standard InChIKey | CDQRPMKZGFXYTP-UHFFFAOYSA-N |
| SMILES | CC1=NC2=C(C(=CN2C3=CC4=C(C=C3)OCO4)OC(=O)C)C5=NC6=CC=CC=C6N15 |
| Canonical SMILES | CC1=NC2=C(C(=CN2C3=CC4=C(C=C3)OCO4)OC(=O)C)C5=NC6=CC=CC=C6N15 |
| PubChem Compound | 4401138 |
| Last Modified | Nov 11 2021 |
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